Cas no 1443304-03-7 (1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol)

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol is a specialized organic compound featuring a pentoxy substituent and dimethylphenyl backbone, offering unique steric and electronic properties. Its structure combines an ethanolic hydroxyl group with an aromatic ring system, making it a versatile intermediate in fine chemical synthesis. The presence of alkoxy and alkyl groups enhances solubility in organic solvents, facilitating its use in reactions requiring controlled steric hindrance. This compound is particularly valuable in the development of liquid crystals, pharmaceuticals, and advanced materials, where tailored molecular geometry and functional group reactivity are critical. Its stability under standard conditions ensures reliable handling and storage.

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol structure

1443304-03-7 structure

Product Name:1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol

CAS No:1443304-03-7

MF:C₁₅H₂₄O₂

MW:236.349864959717

MDL:MFCD22372875

CID:5180102

Update Time:2026-03-05

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

- 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol
- MDL： MFCD22372875
- Inchi： 1S/C15H24O2/c1-5-6-7-8-17-15-11(2)9-14(13(4)16)10-12(15)3/h9-10,13,16H,5-8H2,1-4H3
- InChI Key： SDEVXENUMBPQTH-UHFFFAOYSA-N
- SMILES： C(O)(C1=CC(C)=C(OCCCCC)C(C)=C1)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 6

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB427177-1 g	1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol	1443304-03-7		1g	€610.80	2023-04-23
abcr	AB427177-5 g	1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol	1443304-03-7		5g	€1373.40	2023-04-23
abcr	AB427177-1g	1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol; .	1443304-03-7		1g	€1555.10	2025-04-21
abcr	AB427177-5g	1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol	1443304-03-7		5g	€1373.40	2023-09-04
Ambeed	A630196-1g	1-(3,5-Dimethyl-4-(pentyloxy)phenyl)ethanol	1443304-03-7	97%	1g	$441.0	2024-04-23

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita

Additional information on 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol

1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol (CAS No. 1443304-03-7) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various fields of research and industry. This compound, characterized by its n-pentoxyl group attached to a dimethyl-substituted phenyl ring, exhibits intriguing chemical properties that make it suitable for a wide range of applications.

The molecular structure of 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol consists of a phenyl ring substituted with two methyl groups at the 3 and 5 positions, an n-pentoxyl group at the 4 position, and an ethanol moiety attached to the phenyl ring. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it amphiphilic in nature. The presence of the n-pentoxyl group contributes to its solubility in organic solvents, while the ethanol moiety enhances its ability to interact with polar substances.

Recent studies have highlighted the potential of 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol in the field of drug delivery systems. Researchers have explored its ability to act as a penetration enhancer in transdermal drug delivery formulations. The compound's unique structure allows it to facilitate the passage of drugs through lipid bilayers, thereby improving bioavailability. This property has been validated through in vitro experiments using model drugs such as ibuprofen and diclofenac sodium.

In addition to its role in drug delivery, 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol has also been investigated for its antioxidant properties. Studies have demonstrated that the compound exhibits significant radical scavenging activity, particularly against the hydroxyl radical (•OH). This makes it a promising candidate for use in cosmetic formulations aimed at combating oxidative stress and skin aging.

The synthesis of 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol involves a multi-step process that typically begins with the preparation of the dimethyl-substituted phenol derivative. The introduction of the n-pentoxyl group is achieved through nucleophilic substitution reactions, followed by the addition of the ethanol moiety via appropriate alkylation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an environmental perspective, 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its elimination from aquatic systems. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 1-(4-n-Pentoxy-3,5-dimethylphenyl)ethanol (CAS No. 1443304-03-7) is a multifaceted compound with diverse applications across various industries. Its unique molecular structure endows it with properties that make it valuable in drug delivery systems, cosmetic formulations, and other areas requiring amphiphilic compounds. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.